Cas no 874498-26-7 (3,5-Quinolinediamine)

• Product Name: 3,5-Quinolinediamine
• CAS No: 874498-26-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 709701
• PubChem ID: 53439778
• Update Time: 2025-04-19

3,5-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Quinolinediamine
• Quinoline, 3,5-diamino- (5CI)
• quinoline-3,5-diamine
• 874498-26-7
• SB67411
• DTXSID40702157

• Inchi： 1S/C9H9N3/c10-6-4-7-8(11)2-1-3-9(7)12-5-6/h1-5H,10-11H2
• InChI Key： XLBOKSBCSZFOSM-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C(=CC=CC=12)N)N

Computed Properties

• Exact Mass: 159.08
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing